Cas no 1421445-73-9 (2-{[1-(2-bromobenzoyl)piperidin-4-yl]oxy}pyrazine)

• Product Name: 2-{[1-(2-bromobenzoyl)piperidin-4-yl]oxy}pyrazine
• CAS No: 1421445-73-9
• MF: C₁₆H₁₆BrN₃O₂
• MW: 362.22114276886
• CID: 5400860
• Update Time: 2025-08-05

2-{[1-(2-bromobenzoyl)piperidin-4-yl]oxy}pyrazine Chemical and Physical Properties

Names and Identifiers

• (2-Bromophenyl)[4-(2-pyrazinyloxy)-1-piperidinyl]methanone
• 2-{[1-(2-bromobenzoyl)piperidin-4-yl]oxy}pyrazine

• Inchi： 1S/C16H16BrN3O2/c17-14-4-2-1-3-13(14)16(21)20-9-5-12(6-10-20)22-15-11-18-7-8-19-15/h1-4,7-8,11-12H,5-6,9-10H2
• InChI Key： QIAYGAYBWWIPGQ-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC=C1Br)(N1CCC(OC2=NC=CN=C2)CC1)=O

Experimental Properties

• Density: 1.468±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 502.8±50.0 °C(Predicted)
• pka: 0.30±0.10(Predicted)

Additional information on 2-{[1-(2-bromobenzoyl)piperidin-4-yl]oxy}pyrazine

Introduction to 2-{[1-(2-bromobenzoyl)piperidin-4-yl]oxy}pyrazine (CAS No. 1421445-73-9)

2-{[1-(2-bromobenzoyl)piperidin-4-yl]oxy}pyrazine, with the CAS number 1421445-73-9, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyrazine core and a piperidine ring functionalized with a 2-bromobenzoyl group. These structural elements contribute to its potential therapeutic applications and make it an interesting subject for further investigation.

The chemical structure of 2-{[1-(2-bromobenzoyl)piperidin-4-yl]oxy}pyrazine is particularly noteworthy due to its combination of aromatic and heterocyclic moieties. The pyrazine ring, known for its electron-withdrawing properties, imparts significant stability to the molecule. Meanwhile, the piperidine ring, which is a common motif in many bioactive compounds, provides flexibility and conformational diversity. The 2-bromobenzoyl group further enhances the molecule's reactivity and potential for forming specific interactions with biological targets.

Recent studies have explored the biological activities of 2-{[1-(2-bromobenzoyl)piperidin-4-yl]oxy}pyrazine. One of the key areas of interest is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, research has shown that this compound exhibits promising inhibitory activity against certain kinases, which are crucial enzymes in signal transduction pathways and are often implicated in cancer and inflammatory diseases.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the kinase inhibitory properties of 2-{[1-(2-bromobenzoyl)piperidin-4-yl]oxy}pyrazine. The results indicated that this compound effectively inhibited the activity of several kinases, including protein kinase C (PKC) and cyclin-dependent kinase 2 (CDK2). These findings suggest that 2-{[1-(2-bromobenzoyl)piperidin-4-yl]oxy}pyrazine could be a valuable lead compound for the development of new therapeutic agents targeting these kinases.

Beyond its kinase inhibitory properties, 2-{[1-(2-bromobenzoyl)piperidin-4-yl]oxy}pyrazine has also shown potential as an anti-inflammatory agent. In vitro studies have demonstrated that this compound can reduce the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in activated immune cells. This anti-inflammatory activity is attributed to its ability to modulate signaling pathways involved in inflammation, such as the nuclear factor-kappa B (NF-κB) pathway.

The pharmacokinetic properties of 2-{[1-(2-bromobenzoyl)piperidin-4-yl]oxy}pyrazine have also been evaluated. Preliminary data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It shows good oral bioavailability and a reasonable half-life, making it suitable for further development as an oral therapeutic agent. Additionally, preliminary toxicity studies have not revealed any significant adverse effects at therapeutic doses, suggesting that it has a favorable safety profile.

In conclusion, 2-{[1-(2-bromobenzoyl)piperidin-4-yl]oxy}pyrazine (CAS No. 1421445-73-9) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical science. Ongoing studies are expected to uncover additional insights into its mechanisms of action and potential clinical uses.